N-butyl-N-ethyl-3-methyl-4-nitrobenzamide

• IUPAC Name: N-butyl-N-ethyl-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C14H20N2O3/c1-4-6-9-15(5-2)14(17)12-7-8-13(16(18)19)11(3)10-12/h7-8,10H,4-6,9H2,1-3H3
• InChI Key: BVUGZUXBALSSRC-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)C(=O)C1=CC(=C(C=C1)[N+](=O)[O-])C
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol

Description

N-butyl-N-ethyl-3-methyl-4-nitrobenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a butyl group, an ethyl group, a methyl group, and a nitro group attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-butyl-N-ethyl-3-methyl-4-nitrobenzamide typically involves the following steps:

Nitration: The nitration of 3-methylbenzamide to introduce the nitro group at the 4-position.

Industrial Production Methods: Industrial production of N-butyl-N-ethyl-3-methyl-4-nitrobenzamide may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions.

Types of Reactions:

Oxidation: N-butyl-N-ethyl-3-methyl-4-nitrobenzamide can undergo oxidation reactions, particularly at the methyl group.

Reduction: The nitro group can be reduced to an amine group under appropriate conditions.

Substitution: The compound can participate in substitution reactions, where the nitro group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products:

Oxidation: Oxidation of the methyl group can lead to the formation of carboxylic acids.

Reduction: Reduction of the nitro group results in the formation of amines.

Substitution: Substitution reactions can yield a variety of derivatives depending on the substituent introduced.

Scientific Research Applications

N-butyl-N-ethyl-3-methyl-4-nitrobenzamide has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein binding.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-butyl-N-ethyl-3-methyl-4-nitrobenzamide involves its interaction with molecular targets such as enzymes and receptors. The nitro group can participate in redox reactions, while the amide moiety can form hydrogen bonds with biological macromolecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

• N-butyl-N-ethyl-4-methyl-3-nitrobenzamide
• N-butyl-N-ethyl-3-nitrobenzamide
• N-butyl-N-ethyl-4-nitrobenzamide

Comparison: N-butyl-N-ethyl-3-methyl-4-nitrobenzamide is unique due to the specific positioning of the methyl and nitro groups on the benzamide core. This structural arrangement can influence its chemical reactivity and biological activity, making it distinct from other similar compounds.